Cas no 1213135-47-7 ((3R)-3-amino-3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol)

• Product Name: (3R)-3-amino-3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol
• CAS No: 1213135-47-7
• MF: C₁₀H₁₁ClF₃NO
• MW: 253.64865231514
• CID: 6214900
• PubChem ID: 165786738
• Update Time: 2025-10-17

(3R)-3-amino-3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3R)-3-amino-3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol
• (3R)-3-amino-3-[4-chloro-3-(trifluoromethyl)phenyl]propan-1-ol
• 1213135-47-7
• EN300-1164089

• Inchi： 1S/C10H11ClF3NO/c11-8-2-1-6(9(15)3-4-16)5-7(8)10(12,13)14/h1-2,5,9,16H,3-4,15H2/t9-/m1/s1
• InChI Key： MEYAADKBXRMTPW-SECBINFHSA-N
• SMILES： ClC1C=CC(=CC=1C(F)(F)F)[C@@H](CCO)N

Computed Properties

• Exact Mass: 253.0481262g/mol
• Monoisotopic Mass: 253.0481262g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on (3R)-3-amino-3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol

Comprehensive Overview of (3R)-3-amino-3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol (CAS No. 1213135-47-7)

(3R)-3-amino-3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol, with the CAS number 1213135-47-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chiral center, an amino group, a chloro substituent, and a trifluoromethyl group. These features contribute to its potential therapeutic applications and make it a valuable subject of study.

The chemical structure of (3R)-3-amino-3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol can be represented as follows: the central carbon atom is bonded to an amino group, a hydroxyl group, and a substituted phenyl ring. The phenyl ring itself is decorated with a chlorine atom and a trifluoromethyl group, which impart distinct chemical properties to the molecule. The presence of the chiral center (R configuration) further adds to its complexity and potential for enantioselective interactions.

Recent research has focused on the biological activities and potential therapeutic applications of (3R)-3-amino-3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol. Studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory conditions and pain management. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (3R)-3-amino-3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro.

In addition to its anti-inflammatory effects, (3R)-3-amino-3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol has also been investigated for its potential as an antiviral agent. Research conducted by a team at the University of California found that this compound exhibits significant antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action appears to involve the inhibition of viral replication through interference with key viral enzymes.

The pharmacokinetic properties of (3R)-3-amino-3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol have been studied in detail to assess its suitability for therapeutic use. Preclinical studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, with moderate plasma protein binding and a half-life suitable for once-daily dosing. These characteristics make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (3R)-3-amino-3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at doses up to 50 mg/kg, with no serious adverse events reported. Phase II trials are planned to assess its efficacy in treating specific conditions such as osteoarthritis and chronic pain.

The synthesis of (3R)-3-amino-3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol involves several steps, including the formation of the chiral center through asymmetric synthesis techniques. One common approach involves the use of chiral catalysts or auxiliaries to achieve high enantioselectivity. The final product is typically purified using chromatographic methods to ensure high purity and enantiomeric excess.

In conclusion, (3R)-3-amino-3-4-chloro-3-(trifluoromethyl)phenylpropan-1-ol (CAS No. 1213135-47-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, combined with favorable pharmacokinetic properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its full potential, paving the way for new treatments in various medical fields.